1-(Trimethylsilyl)pyrrolidin-2-one 1-(Trimethylsilyl)pyrrolidin-2-one 1-(Trimethylsilyl)-2-pyrrolidinone has been prepared by refluxing a mixture of 2-pyrrolidinone, triethylamine and trimethylchlorosilane in benzene. It undergoes sulfenylation with phenyl disulfide to form the corresponding bissulfide as the major product.

Brand Name: Vulcanchem
CAS No.: 14468-90-7
VCID: VC20760258
InChI: InChI=1S/C7H15NOSi/c1-10(2,3)8-6-4-5-7(8)9/h4-6H2,1-3H3
SMILES: C[Si](C)(C)N1CCCC1=O
Molecular Formula: C7H15NOSi
Molecular Weight: 157.29 g/mol

1-(Trimethylsilyl)pyrrolidin-2-one

CAS No.: 14468-90-7

Cat. No.: VC20760258

Molecular Formula: C7H15NOSi

Molecular Weight: 157.29 g/mol

* For research use only. Not for human or veterinary use.

1-(Trimethylsilyl)pyrrolidin-2-one - 14468-90-7

CAS No. 14468-90-7
Molecular Formula C7H15NOSi
Molecular Weight 157.29 g/mol
IUPAC Name 1-trimethylsilylpyrrolidin-2-one
Standard InChI InChI=1S/C7H15NOSi/c1-10(2,3)8-6-4-5-7(8)9/h4-6H2,1-3H3
Standard InChI Key LUBVCBITQHEVCJ-UHFFFAOYSA-N
SMILES C[Si](C)(C)N1CCCC1=O
Canonical SMILES C[Si](C)(C)N1CCCC1=O

Biological Activity

Research indicates that derivatives of pyrrolidinones exhibit biological activities, including antimicrobial and antiviral properties. The trimethylsilyl substitution can enhance solubility and bioavailability, making it a valuable candidate for drug development.

Comparative Analysis of Pyrrolidinone Derivatives

Compound NameMolecular FormulaMolecular Weight (g/mol)Biological Activity
1-(Trimethylsilyl)pyrrolidin-2-oneC₇H₁₅NOSi155.27Antimicrobial potential
Pyrrolidin-2-oneC₄H₇NO85.11Moderate activity
4-Methylpyrrolidin-2-oneC₅H₉NO99.13Enhanced activity

1-(Trimethylsilyl)pyrrolidin-2-one is a versatile compound with significant implications in organic synthesis and medicinal chemistry. Its role as a protecting group and its potential biological activities make it an important subject for further research and development.

  • Future Directions

Future research should focus on optimizing synthetic routes for higher yields and exploring broader applications in drug discovery, particularly in developing new therapeutic agents targeting various diseases.

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